Cas no 2639414-56-3 (methyl 4-amino-2-[1-phenyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]butanoate)

• Product Name: methyl 4-amino-2-[1-phenyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]butanoate
• CAS No: 2639414-56-3
• MF: C₁₅H₁₆F₃N₃O₂
• MW: 327.301653862
• CID: 5665003
• PubChem ID: 165898785
• Update Time: 2025-10-28

methyl 4-amino-2-[1-phenyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27727328
• 2639414-56-3
• methyl 4-amino-2-[1-phenyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]butanoate

• Inchi： 1S/C15H16F3N3O2/c1-23-14(22)11(7-8-19)12-9-20-21(13(12)15(16,17)18)10-5-3-2-4-6-10/h2-6,9,11H,7-8,19H2,1H3
• InChI Key： VCYOZHGRZXFIET-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1C1C=CC=CC=1)C(C(=O)OC)CCN)(F)F

Computed Properties

• Exact Mass: 327.11946125g/mol
• Monoisotopic Mass: 327.11946125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 4-amino-2-[1-phenyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]butanoate

Research Brief on Methyl 4-amino-2-[1-phenyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]butanoate (CAS: 2639414-56-3)

Recent studies have highlighted the growing interest in methyl 4-amino-2-[1-phenyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]butanoate (CAS: 2639414-56-3), a compound with significant potential in medicinal chemistry and drug development. This molecule, characterized by its unique pyrazole and trifluoromethyl groups, has been investigated for its pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation. The compound's structural features make it a promising candidate for targeting specific biological pathways involved in inflammation, cancer, and neurological disorders.

One of the key areas of research focuses on the synthesis and optimization of methyl 4-amino-2-[1-phenyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]butanoate. Recent publications have detailed novel synthetic routes that improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for facilitating further preclinical and clinical studies. Additionally, computational modeling has been employed to predict the compound's binding affinity to various biological targets, providing insights into its mechanism of action.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific enzymes and receptors. For instance, research has shown that methyl 4-amino-2-[1-phenyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]butanoate exhibits potent inhibitory activity against certain kinases implicated in inflammatory responses. These findings suggest its potential as a therapeutic agent for conditions such as rheumatoid arthritis and other autoimmune diseases. Furthermore, preliminary data indicate that the compound may also have applications in oncology, where it could serve as a lead compound for the development of novel anticancer drugs.

Despite these promising results, challenges remain in understanding the compound's pharmacokinetics and toxicity profile. Recent studies have begun to address these gaps by conducting detailed ADMET (absorption, distribution, metabolism, excretion, and toxicity) analyses. Early findings suggest that the compound has favorable bioavailability and a manageable safety profile, though further optimization may be required to minimize off-target effects. These studies are essential for advancing the compound through the drug development pipeline.

In conclusion, methyl 4-amino-2-[1-phenyl-5-(trifluoromethyl)-1H-pyrazol-4-yl]butanoate represents a compelling area of research in the field of medicinal chemistry. Its unique structural attributes and promising biological activity make it a valuable candidate for further investigation. Future research should focus on elucidating its precise mechanisms of action, optimizing its pharmacological properties, and exploring its therapeutic potential in diverse disease models. The continued exploration of this compound could yield significant contributions to the development of new and effective treatments for a range of medical conditions.